molecular formula C11H20N4O3 B1450319 tert-butyl N-{2-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]ethyl}carbamate CAS No. 1803599-61-2

tert-butyl N-{2-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]ethyl}carbamate

Cat. No. B1450319
M. Wt: 256.3 g/mol
InChI Key: NQUNIQGMGZZCQA-UHFFFAOYSA-N
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Description

Tert-butyl N-{2-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]ethyl}carbamate is a compound that has a wide range of applications in scientific research. It is a derivative of oxadiazole, a heterocyclic compound that is used in many organic syntheses. The tert-butyl group is attached to the nitrogen atom of the oxadiazole ring, and this allows for the compound to be used in a variety of different experiments. This compound has been used in a number of different studies, particularly in the fields of biochemistry and physiology.

Scientific Research Applications

    tert-Butyl N-(2,3-dihydroxypropyl)carbamate

    • Application: This compound may be used in the preparation of isobaric mix solution for use in post-column infusion experiment during single-stage orbitrap mass spectrometric analysis .

    tert-butyl N-(2-{[3-(dimethylamino)propyl]amino}ethyl)carbamate

    • Application: This compound is a protected amine, which means it can be used in organic synthesis to prevent unwanted reactions .

    3-氨基丙基二聚乙二醇丙基甲酰氨基叔丁醇氧

    • Application: This compound is used as a protecting group for amine functionalities in organic synthesis. It can also be used as a cross-linking agent in polymer materials to enhance their mechanical properties and thermal stability .
    • Method: The compound is typically synthesized by reacting N-Boc-methyl-N’-(4,10-dioxaoctyl) urea with 1,3-dibromopropane .

    tert-Butyl N-(2-{[3-(dimethylamino)propyl]amino}ethyl)carbamate

    • Application: This compound is a protected amine, which means it can be used in organic synthesis to prevent unwanted reactions .

    tert-Butyl N-(2,3-dihydroxypropyl)carbamate

    • Application: This compound may be used in the preparation of isobaric mix solution for use in post-column infusion experiment during single-stage orbitrap mass spectrometric analysis .

    3-氨基丙基二聚乙二醇丙基甲酰氨基叔丁醇氧

    • Application: This compound is used as a protecting group for amine functionalities in organic synthesis. It can also be used as a cross-linking agent in polymer materials to enhance their mechanical properties and thermal stability .
    • Method: The compound is typically synthesized by reacting N-Boc-methyl-N’-(4,10-dioxaoctyl) urea with 1,3-dibromopropane .

properties

IUPAC Name

tert-butyl N-[2-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]ethyl]carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H20N4O3/c1-11(2,3)17-10(16)12-7-6-8-13-9(14-18-8)15(4)5/h6-7H2,1-5H3,(H,12,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NQUNIQGMGZZCQA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NCCC1=NC(=NO1)N(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H20N4O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

tert-butyl N-{2-[3-(dimethylamino)-1,2,4-oxadiazol-5-yl]ethyl}carbamate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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